Cas no 156832-61-0 (3,5,28,30-Tetraoxa-4,29-diphosphadotriacontane-1,32-diaminium,4,29-dihydroxy-N1,N1,N1,N32,N32,N32-hexamethyl-, bis(inner salt), 4,29-dioxide)

• Product Name: 3,5,28,30-Tetraoxa-4,29-diphosphadotriacontane-1,32-diaminium,4,29-dihydroxy-N1,N1,N1,N32,N32,N32-hexamethyl-, bis(inner salt), 4,29-dioxide
• CAS No: 156832-61-0
• MF: C₃₂H₇₀N₂O₈P₂
• MW: 672.854332447052
• CID: 143494
• PubChem ID: 177983
• Update Time: 2025-04-19

3,5,28,30-Tetraoxa-4,29-diphosphadotriacontane-1,32-diaminium,4,29-dihydroxy-N1,N1,N1,N32,N32,N32-hexamethyl-, bis(inner salt), 4,29-dioxide Chemical and Physical Properties

Names and Identifiers

• 3,5,28,30-Tetraoxa-4,29-diphosphadotriacontane-1,32-diaminium,4,29-dihydroxy-N1,N1,N1,N32,N32,N32-hexamethyl-, bis(inner salt), 4,29-dioxide
• 22-[oxido-[2-(trimethylazaniumyl)ethoxy]phosphoryl]oxydocosyl 2-(trimethylazaniumyl)ethyl phosphate
• 3,5,28,30-Tetraoxa-4,29-diphosphadotriacontane-1,32-diaminium,4,29-dihydroxy-N1,N1,N1,N32,N32,...
• 2,2-dimethyl-6,6-dioxido-5,7-dioxa-2-azonia-6lambda~5~-phosphanonacosan-29-yl 2-(trimethylammonio)ethyl phosphate (non-preferred name)
• Irlbacholine
• DTXSID40166139
• 156832-61-0
• SCHEMBL4972574
• 1,22-Bis[{[(trimethylammonium)ethoxy]phosphinyl}oxy]docosane
• 1,22-Bis[[[2-(trimethylammonium)ethoxyl]-phosphinyl]oxy]docosane
• CHEMBL506186
• SP-19502
• 2-[hydroxy-[22-[hydroxy-[2-(trimethylammonio)ethoxy]phosphoryl]oxydocosoxy]phosphoryl]oxyethyl-trimethyl-ammonium

• Inchi： 1S/C32H70N2O8P2/c1-33(2,3)27-31-41-43(35,36)39-29-25-23-21-19-17-15-13-11-9-7-8-10-12-14-16-18-20-22-24-26-30-40-44(37,38)42-32-28-34(4,5)6/h7-32H2,1-6H3
• InChI Key： PUNFUIMDUBRENC-UHFFFAOYSA-N
• SMILES： P(=O)([O-])(OCCCCCCCCCCCCCCCCCCCCCCOP(=O)([O-])OCC[N+](C)(C)C)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 672.46074
• Monoisotopic Mass: 672.46074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 44
• Rotatable Bond Count: 33
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117
• XLogP3: 7.8

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 136.80000
• LogP: 9.34440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Phosphocholines